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Compound of Interest

Compound Name: Isopentyl isobutyrate-d7

Cat. No.: B12363969 Get Quote

Essential Safety and Handling Guide for
Isopentyl Isobutyrate-d7
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Isopentyl isobutyrate-d7, ensuring the safety of researchers, scientists, and drug

development professionals. The following procedures are designed to offer clear, step-by-step

instructions for laboratory operations involving this compound.

Hazard Identification and Chemical Properties
Isopentyl isobutyrate-d7 is the deuterated form of Isopentyl isobutyrate. While deuteration

can alter metabolic pathways, the immediate physical and chemical hazards are largely

comparable to the non-deuterated parent compound.[1][2][3] Isopentyl isobutyrate is a

flammable liquid and vapor that can cause skin and serious eye irritation.[4]

Signal Word: Warning[4][5]

Hazard Statements:

H226: Flammable liquid and vapor.[4][5]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]
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H412: Harmful to aquatic life with long-lasting effects.[4][6]

Quantitative Data Summary

Property Value Source

Molecular Formula C₉H₁₁D₇O₂ [1][2]

Molecular Weight 165.28 g/mol [1][2]

Appearance Colorless liquid [4][5]

Odor Fruity, sweet [4][7]

Boiling Point ~162-171 °C / 323.6-340 °F [5][7]

Flash Point ~56 °C / 132.8 °F [5]

Specific Gravity ~0.857 g/cm³ [5]

Solubility
Insoluble in water; soluble in

alcohols and oils
[7]

Personal Protective Equipment (PPE)
To minimize exposure risks, appropriate PPE must be worn at all times when handling

Isopentyl isobutyrate-d7.[8] Employers are required to provide the necessary PPE to ensure

worker safety.[8]
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical splash goggles that

provide a tight seal around the

eyes. A face shield should be

worn in conjunction with

goggles when handling larger

quantities.[8]

To protect against splashes

and vapors that can cause

serious eye irritation or

damage.[8]

Hand Protection

Chemical-resistant gloves

made of nitrile rubber or butyl

rubber.[8][9] Regularly inspect

gloves for signs of degradation

and replace them on a set

schedule to prevent

permeation.[10]

To prevent skin contact, which

can cause irritation and

dermatitis from the removal of

natural oils.[9]

Body Protection

A flame-retardant and anti-

static lab coat or coveralls. An

apron may be necessary when

handling larger volumes.[9]

To protect against accidental

splashes and skin exposure.

Flame-retardant properties are

crucial due to the flammability

of the compound.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[11] If

ventilation is inadequate or in

case of a large spill, use a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors.[11]

Vapors are heavier than air

and can accumulate in low-

lying areas, posing an

inhalation hazard.[9]

Footwear

Closed-toe safety footwear

made of chemical-resistant

material.[10]

To protect feet from spills and

provide stability in the

laboratory environment.[10]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict handling protocol is essential for minimizing risks associated with

Isopentyl isobutyrate-d7.

Preparation and Handling Area:

Ventilation: Always handle Isopentyl isobutyrate-d7 in a well-ventilated area or inside a

certified chemical fume hood to minimize inhalation of vapors.[9][11]

Ignition Sources: Before handling, ensure the work area is free of open flames, sparks, hot

surfaces, and any other potential ignition sources.[5] Use non-sparking tools and explosion-

proof equipment.[5][12]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[5]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher (dry sand, dry chemical, or alcohol-resistant foam) are readily accessible.[4]

Handling the Chemical:

Don PPE: Put on all required personal protective equipment as detailed in the section above.

Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: When transferring the liquid, pour slowly and carefully to avoid splashing. Use a

funnel for transferring to containers with narrow openings.

Container Sealing: Keep the container tightly closed when not in use to prevent the escape

of flammable vapors.[5]

Avoidance of Incompatibles: Store and handle away from strong oxidizing agents.[5]
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Caption: Workflow for Safe Handling of Isopentyl isobutyrate-d7.

Disposal Plan
Waste containing Isopentyl isobutyrate-d7 must be treated as hazardous chemical waste.

Waste Collection:
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Segregation: Do not mix with other waste streams unless explicitly permitted. Collect waste

in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "Isopentyl isobutyrate-d7," and the associated hazards (Flammable Liquid, Irritant).

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from ignition

sources and incompatible materials, pending disposal.[5]

Disposal Method:

Professional Disposal: All waste must be disposed of through an approved waste disposal

plant or a licensed hazardous waste management company.[4][5] Do not pour down the

drain or dispose of with regular trash.

Deuterated Waste: While deuterium itself is not considered a significant environmental

hazard, the organic compound it is attached to dictates the disposal protocol.[11] Some

facilities may offer recycling or recovery programs for valuable deuterated materials; consult

with your institution's environmental health and safety (EHS) office.[13][14]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, and eliminate all ignition sources.

Containment: For small spills, use an inert absorbent material like dry sand or earth. Do not

use combustible materials such as sawdust.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, closed container for disposal.[6]

Decontamination: Clean the spill area thoroughly with soap and water.
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Large Spills: For large spills, evacuate the area and contact your institution's EHS or

emergency response team immediately.
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Caption: Decision workflow for spill response.

First Aid Measures:

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes.[4] If skin irritation persists, get

medical attention.

Inhalation

Move the person to fresh air.[4] If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if you feel unwell.[4]

Ingestion

Do NOT induce vomiting.[4] Clean mouth with

water and drink plenty of water afterwards.[5]

Never give anything by mouth to an

unconscious person.[15] Seek immediate

medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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